molecular formula C23H21N3O3 B10801858 6-(3,4,5-Trimethoxyphenyl)-5,6-dihydrobenzimidazo[1,2-c]quinazoline

6-(3,4,5-Trimethoxyphenyl)-5,6-dihydrobenzimidazo[1,2-c]quinazoline

Cat. No.: B10801858
M. Wt: 387.4 g/mol
InChI Key: KXCNIFMAXYQPCY-UHFFFAOYSA-N
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Chemical Reactions Analysis

WAY-324208 undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

WAY-324208 is primarily used in scientific research due to its antifungal properties. It is utilized in studies related to life sciences, particularly in understanding fungal infections and developing antifungal treatments. The compound’s potential activity against various fungi makes it a valuable tool in both chemistry and biology research .

Mechanism of Action

The exact mechanism of action of WAY-324208 is not fully understood. it is believed to exert its antifungal effects by interfering with the cellular processes of fungi, leading to their inhibition or death. The molecular targets and pathways involved in this process are still under investigation .

Comparison with Similar Compounds

WAY-324208 can be compared with other antifungal compounds such as:

    Clotrimazole: An imidazole derivative with a broad spectrum of antimycotic activity.

    Nystatin: A polyene antifungal antibiotic.

    Hexaconazole: A triazole fungicide.

WAY-324208 is unique due to its specific activity against skin-infecting fungi like Sporothrix dermatitidis, whereas other antifungal compounds may have broader or different spectrums of activity .

Properties

Molecular Formula

C23H21N3O3

Molecular Weight

387.4 g/mol

IUPAC Name

6-(3,4,5-trimethoxyphenyl)-5,6-dihydrobenzimidazolo[1,2-c]quinazoline

InChI

InChI=1S/C23H21N3O3/c1-27-19-12-14(13-20(28-2)21(19)29-3)22-24-16-9-5-4-8-15(16)23-25-17-10-6-7-11-18(17)26(22)23/h4-13,22,24H,1-3H3

InChI Key

KXCNIFMAXYQPCY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2NC3=CC=CC=C3C4=NC5=CC=CC=C5N24

Origin of Product

United States

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